BENGH@ Methodological & Application

Check Availability & Pricing

Methyltributylammonium lodide: A
Comprehensive Guide for Battery Electrolyte
Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Methyltributylammonium iodide
CAS No.: 3085-79-8
Cat. No.: B1199620

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Role of Quaternary
Ammonium lodides in Energy Storage

The advancement of next-generation battery technologies necessitates the exploration of novel
electrolyte materials that offer enhanced safety, stability, and performance. Among these,
guaternary ammonium iodides, and specifically Methyltributylammonium lodide (MTBAI), are
gaining attention for their potential applications in various battery systems. This technical guide
provides a comprehensive overview of MTBAI, including its synthesis, physicochemical
properties, and detailed protocols for its application as an electrolyte component. The
information presented herein is intended to equip researchers with the foundational knowledge
and practical methodologies to explore the utility of MTBAI in their battery research and
development endeavors.
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Quaternary ammonium salts, in general, are being investigated for their role in stabilizing
electrode-electrolyte interfaces and mitigating issues such as dendrite formation in metal-
anode batteries.[1][2] The iodide anion, in particular, is a key component in high-energy-density
redox-active systems, such as metal-iodine batteries.[3]

Physicochemical Properties of
Methyltributylammonium lodide

A thorough understanding of the physical and chemical characteristics of an electrolyte salt is
paramount for its effective application. Key properties of MTBAI are summarized below.

Property Value Source
Molecular Formula Ci3HsoIN
Molecular Weight 327.29 g/mol

White to light yellow crystalline
Appearance
powder

Melting Point 184-185 °C

Information on solubility in
common battery solvents such
as carbonates and ethers is

Solubility not readily available in the
searched literature and
requires experimental

determination.

Synthesis of Methyltributylammonium lodide: A
Protocol Based on the Menschutkin Reaction

The synthesis of quaternary ammonium salts like MTBAI is typically achieved through the
Menschutkin reaction, which involves the alkylation of a tertiary amine with an alkyl halide.[4]

Reaction Principle

© 2026 BenchChem. All rights reserved. 2/4 Tech Support


https://pubmed.ncbi.nlm.nih.gov/39998465/
https://pubs.rsc.org/en/content/articlelanding/2024/sc/d3sc06155h
https://pubmed.ncbi.nlm.nih.gov/37458970/
https://www.benchchem.com/product/b1199620/docs?utm_src=pdf-body#methyltributylammonium-iodide-a-comprehensive-guide-for-battery-electrolyte-applications
https://www.benchchem.com/product/b1199620/docs?utm_src=pdf-body#methyltributylammonium-iodide-a-comprehensive-guide-for-battery-electrolyte-applications
https://pdf.benchchem.com/147/tetramethylammonium_iodide_synthesis_protocol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The synthesis of MTBAI proceeds via the nucleophilic substitution reaction between
tributylamine and methyl iodide. The lone pair of electrons on the nitrogen atom of tributylamine
attacks the electrophilic methyl group of methyl iodide, leading to the formation of the
gquaternary ammonium salt.

Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Methyltributylammonium lodide: A Comprehensive
Guide for Battery Electrolyte Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199620/docs#methyltributylammonium-iodide-a-
comprehensive-guide-for-battery-electrolyte-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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